N-ethyl-1-[4-(piperidine-1-sulfonyl)benzoyl]-2,3-dihydro-1H-indole-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-ethyl-1-[4-(piperidine-1-sulfonyl)benzoyl]-2,3-dihydro-1H-indole-2-carboxamide” is a complex organic compound. It contains a piperidine moiety, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction .
Synthesis Analysis
While specific synthesis methods for this compound are not available, piperidine derivatives are often synthesized through intra- and intermolecular reactions . These can lead to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific functional groups present in the molecule. Piperidine derivatives can undergo a variety of reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination .Scientific Research Applications
N-ethyl-1-[4-(piperidine-1-sulfonyl)benzoyl]-2,3-dihydro-1H-indole-2-carboxamide has been studied in a variety of scientific research applications. In preclinical studies, this compound has been studied for its potential therapeutic effects in a variety of neurological and psychiatric disorders, including anxiety, depression, and schizophrenia. In addition, this compound has been studied for its potential use as an anti-inflammatory agent and for its ability to modulate the activity of the serotonin transporter.
Mechanism of Action
The mechanism of action of N-ethyl-1-[4-(piperidine-1-sulfonyl)benzoyl]-2,3-dihydro-1H-indole-2-carboxamide is not yet fully understood. However, it is believed to act primarily by modulating the activity of the serotonin transporter. This transporter is responsible for the reuptake of serotonin, a neurotransmitter involved in a variety of physiological processes, including mood regulation and anxiety. By modulating the activity of this transporter, this compound is thought to have therapeutic effects on a variety of neurological and psychiatric disorders.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in preclinical studies. In these studies, this compound has been shown to have anti-inflammatory, anxiolytic, and antidepressant effects. It has also been shown to modulate the activity of the serotonin transporter and to have neuroprotective effects.
Advantages and Limitations for Lab Experiments
N-ethyl-1-[4-(piperidine-1-sulfonyl)benzoyl]-2,3-dihydro-1H-indole-2-carboxamide has several advantages as a research tool. It is easy to synthesize, and its effects are readily studied in preclinical models. However, there are also some limitations to its use in laboratory experiments. For example, its effects on humans are not yet fully understood, and it is not approved for clinical use.
Future Directions
The potential therapeutic applications of N-ethyl-1-[4-(piperidine-1-sulfonyl)benzoyl]-2,3-dihydro-1H-indole-2-carboxamide are still being investigated. Future research could focus on better understanding its mechanism of action, exploring its potential use in the treatment of a variety of neurological and psychiatric disorders, and investigating its potential use as an anti-inflammatory agent. Additionally, further research could focus on assessing its safety and efficacy in clinical trials.
Synthesis Methods
N-ethyl-1-[4-(piperidine-1-sulfonyl)benzoyl]-2,3-dihydro-1H-indole-2-carboxamide can be synthesized in a two-step process. The first step involves the reaction of 4-piperidine-1-sulfonylbenzoyl chloride with N-ethyl-2,3-dihydro-1H-indole-2-carboxamide in a mixture of dimethylformamide and toluene. The reaction is carried out at a temperature of 80°C and a pressure of 1.5 bar. The product of the reaction is then purified by column chromatography and recrystallization.
Safety and Hazards
properties
IUPAC Name |
N-ethyl-1-(4-piperidin-1-ylsulfonylbenzoyl)-2,3-dihydroindole-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27N3O4S/c1-2-24-22(27)21-16-18-8-4-5-9-20(18)26(21)23(28)17-10-12-19(13-11-17)31(29,30)25-14-6-3-7-15-25/h4-5,8-13,21H,2-3,6-7,14-16H2,1H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLSSCKOKCWQHJM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1CC2=CC=CC=C2N1C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.